N-cyclohexyl-4-phenyl-3,6-dihydro-1(2H)-pyridinecarboxamide

• IUPAC Name: N-cyclohexyl-4-phenyl-3,6-dihydro-2H-pyridine-1-carboxamide
• InChI: InChI=1S/C18H24N2O/c21-18(19-17-9-5-2-6-10-17)20-13-11-16(12-14-20)15-7-3-1-4-8-15/h1,3-4,7-8,11,17H,2,5-6,9-10,12-14H2,(H,19,21)
• InChI Key: PEXJPSKOAWAJAQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)N2CCC(=CC2)C3=CC=CC=C3
• Molecular Formula: C18H24N2O
• Molecular Weight: 284.4 g/mol

Description

N-cyclohexyl-4-phenyl-3,6-dihydro-1(2H)-pyridinecarboxamide, also known as CPP or CPP-115, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications. CPP-115 belongs to the class of compounds known as GABA aminotransferase inhibitors, which are being investigated for their potential in treating various neurological disorders.

Scientific Research Applications

N-cyclohexyl-4-phenyl-3,6-dihydro-1(2H)-pyridinecarboxamide-115 has been extensively studied for its potential therapeutic applications in various neurological disorders, including epilepsy, addiction, and anxiety. The compound has been shown to increase the levels of GABA, a neurotransmitter that plays a crucial role in regulating neuronal activity in the brain. This increase in GABA levels has been shown to have a calming effect on the brain, which may help to reduce symptoms of anxiety and prevent seizures.

Mechanism of Action

N-cyclohexyl-4-phenyl-3,6-dihydro-1(2H)-pyridinecarboxamide-115 works by inhibiting the activity of GABA aminotransferase, an enzyme that breaks down GABA in the brain. By inhibiting the activity of this enzyme, N-cyclohexyl-4-phenyl-3,6-dihydro-1(2H)-pyridinecarboxamide-115 increases the levels of GABA in the brain, which can help to reduce neuronal activity and prevent seizures.
Biochemical and Physiological Effects:
N-cyclohexyl-4-phenyl-3,6-dihydro-1(2H)-pyridinecarboxamide-115 has been shown to have a number of biochemical and physiological effects, including an increase in GABA levels, a decrease in glutamate levels, and a reduction in neuronal activity. These effects may help to reduce symptoms of anxiety, prevent seizures, and reduce the risk of addiction.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-cyclohexyl-4-phenyl-3,6-dihydro-1(2H)-pyridinecarboxamide-115 is its specificity for GABA aminotransferase, which makes it a promising compound for the treatment of neurological disorders. However, one limitation of N-cyclohexyl-4-phenyl-3,6-dihydro-1(2H)-pyridinecarboxamide-115 is its poor solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are a number of future directions for research involving N-cyclohexyl-4-phenyl-3,6-dihydro-1(2H)-pyridinecarboxamide-115, including investigating its potential in the treatment of addiction, exploring its effects on other neurotransmitters in the brain, and developing new formulations of the compound that are more soluble in water. Additionally, further research is needed to fully understand the long-term effects of N-cyclohexyl-4-phenyl-3,6-dihydro-1(2H)-pyridinecarboxamide-115 on the brain and its potential for use in clinical settings.
In conclusion, N-cyclohexyl-4-phenyl-3,6-dihydro-1(2H)-pyridinecarboxamide-115 is a promising compound that has gained attention in the scientific community for its potential therapeutic applications in various neurological disorders. Its ability to increase GABA levels in the brain and reduce neuronal activity make it a promising candidate for the treatment of epilepsy, addiction, and anxiety. While there are limitations to its use in certain experimental settings, further research is needed to fully understand its potential and develop new formulations of the compound.

Synthesis Methods

N-cyclohexyl-4-phenyl-3,6-dihydro-1(2H)-pyridinecarboxamide-115 can be synthesized through a multi-step process involving the reaction of cyclohexanone and benzylamine, followed by a reduction reaction with sodium borohydride and a final reaction with ethyl chloroformate. The resulting compound is then purified through crystallization and recrystallization techniques.